Cas no 175204-19-0 (Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate)

• Product Name: Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate
• CAS No: 175204-19-0
• MF: C₂₂H₂₂N₂O₆S₂
• MW: 474.549883365631
• CID: 134001
• PubChem ID: 2781242
• Update Time: 2025-04-19

Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate
• Benzoic acid,3,4-bis[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• methyl 3,4-bis[(4-methylphenyl)sulfonylamino]benzoate
• Methyl 3,4-di[[(4-methylphenyl)sulfonyl]amino]benzoate
• METHYL 3,4-DI{[(4-METHYLPHENYL)SULPHONYL]AMINO}BENZOATE
• HMS558O09
• METHYL 3,4-BIS(4-METHYLBENZENESULFONAMIDO)BENZOATE
• Benzoic acid, 3,4-bis[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• Benzoic acid,3,4-bis[[(4-methylphenyl)sulfonyl]amino]-,methyl ester
• Oprea1_227236
• methyl 3,4-di((4-methylphenyl)sulfonylamino)benzoate
• 175204-19-0
• FT-0628498
• Methyl 3,4-bis[(4-methylbenzene-1-sulfonyl)amino]benzoate
• DTXSID20381762
• Maybridge1_006125
• SCHEMBL7573928
• AKOS015908749

• Inchi： 1S/C22H22N2O6S2/c1-15-4-9-18(10-5-15)31(26,27)23-20-13-8-17(22(25)30-3)14-21(20)24-32(28,29)19-11-6-16(2)7-12-19/h4-14,23-24H,1-3H3
• InChI Key： OZKOCMDFAIZGGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC(C(=O)OC)=CC=C1NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 474.09200
• Monoisotopic Mass: 474.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.403
• Boiling Point: 639.7°Cat760mmHg
• Flash Point: 340.7°C
• Refractive Index: 1.637
• PSA: 135.40000
• LogP: 5.99920